6-Amino-4-methyl-1,2-dihydropyridin-2-one
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . A reaction of 2-cyanoacetamide with benzylideneacetone in DMSO containing potassium tert-butoxide was used to synthesize 3-cyano-6-methyl-4-phenylpyridin-2 (1 H )-one, which was converted by acidic hydrolysis to 6-methyl-2-oxo-4-phenyl-1,2-dihydropyridine-3-carboxamide . A Hofmann reaction of this compound in the presence of sodium hypobromite led to 3-amino-5-bromo-6-methyl-4-phenylpyridin-2 (1 H )-one .Molecular Structure Analysis
The molecular formula of “6-Amino-4-methyl-1,2-dihydropyridin-2-one” is C6H8N2O . The InChI code is 1S/C6H8N2O.ClH/c1-8-5(7)3-2-4-6(8)9;/h2-4H,7H2,1H3;1H .Chemical Reactions Analysis
The structure of “6-Amino-4-methyl-1,2-dihydropyridin-2-one” contains an amino group, which exhibits significant basicity . The carbonyl group in the structure can be considered as an enol form, and its alcoholic hydroxyl group can undergo corresponding nucleophilic substitution reactions under alkaline conditions .Physical And Chemical Properties Analysis
“6-Amino-4-methyl-1,2-dihydropyridin-2-one” is a powder . It has a molecular weight of 124.14 g/mol. The storage temperature is room temperature .Scientific Research Applications
Pharmaceutical Research
The compound is a dihydropyridine (DHP) derivative, which is a scaffold known to have revolutionized pharmaceutical research due to its biological properties . It’s used in the synthesis of several drug molecules and natural products, including alkaloids.
Synthesis of Enantiopure Compounds
DHP derivatives are crucial in synthesizing enantiopure compounds, which are important for creating drugs with specific chiral properties. This can be achieved through asymmetric synthesis or chiral resolution strategies .
Corrosion Inhibition
In materials science, particularly in corrosion inhibition, 6-Amino-4-methyl-1,2-dihydropyridin-2-one has been investigated for its effectiveness in protecting metals in neutral aqueous media .
Machine Learning Models in Drug Discovery
This compound has been used in building, training, and validating predictive machine-learning models with structured datasets, which is a growing field in drug discovery .
Chemical Synthesis and Procurement
As a chemical entity, it is available for bulk custom synthesis and procurement, indicating its utility in various chemical synthesis processes .
Medicinal Chemistry
In medicinal chemistry, the compound’s structure is manipulated to create derivatives with potential therapeutic effects. Its modifications can lead to the development of new medications .
Biological Studies
The biological activity of DHP derivatives makes them suitable for biological studies, especially in understanding the interaction between drugs and biological systems .
Academic Research and Education
Finally, due to its significance in pharmaceuticals and materials science, this compound is often used in academic research and education to teach students about complex chemical and biological interactions .
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has hazard statements including H302, H312, H315, H319, H332, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Mechanism of Action
Mode of Action
It is known that the compound exhibits a pronounced antidote effect against the herbicide 2,4-d (2,4-dichlorophenoxyacetic acid) in laboratory and field experiments on sunflower seedlings . It also acts as an adsorption-type corrosion inhibitor .
Result of Action
It has been observed to have a pronounced antidote effect against the herbicide 2,4-d and to act as an adsorption-type corrosion inhibitor .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 6-Amino-4-methyl-1,2-dihydropyridin-2-one. For instance, at a concentration of 2.0 g/dm³, the passivity state of the compound was deepened, and the anode current density was sharply decreased
properties
IUPAC Name |
6-amino-4-methyl-1H-pyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-4-2-5(7)8-6(9)3-4/h2-3H,1H3,(H3,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHRLXRRNYHEJCL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30427680 |
Source
|
| Record name | 6-Amino-4-methylpyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30427680 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
51564-93-3 |
Source
|
| Record name | 6-Amino-4-methyl-2(1H)-pyridinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=51564-93-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Amino-4-methylpyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30427680 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-amino-4-methyl-1,2-dihydropyridin-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(5-Methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid](/img/structure/B1277586.png)
![(2R,3R)-1-Benzyl-2-[4-(methylthio)phenyl]-5-oxopyrrolidine-3-carboxylic acid](/img/structure/B1277588.png)
![2-(3-Bromopropyl)-1H-benzo[d]imidazole](/img/structure/B1277602.png)
![[1-(3-Aminopropyl)pyrrolidin-2-yl]methanol](/img/structure/B1277604.png)
![2-([1,1'-Biphenyl]-4-yloxy)ethanamine](/img/structure/B1277612.png)
![2-[3-(2-Amino-thiazol-4-yl)-2,5-dimethyl-pyrrol-1-yl]-ethanol](/img/structure/B1277615.png)
![Disodium 5-amino-2-[2-(4-nitro-2-sulphonatophenyl)vinyl]benzenesulphonate](/img/structure/B1277622.png)